Cas no 2229521-65-5 (tert-butyl N-3-(4-aminobut-1-en-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-3-(4-aminobut-1-en-2-yl)phenylcarbamate
• CAS No: 2229521-65-5
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 5960329
• PubChem ID: 165784498
• Update Time: 2025-06-13

tert-butyl N-3-(4-aminobut-1-en-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(4-aminobut-1-en-2-yl)phenylcarbamate
• 2229521-65-5
• EN300-1872193
• tert-butyl N-[3-(4-aminobut-1-en-2-yl)phenyl]carbamate

• Inchi： 1S/C15H22N2O2/c1-11(8-9-16)12-6-5-7-13(10-12)17-14(18)19-15(2,3)4/h5-7,10H,1,8-9,16H2,2-4H3,(H,17,18)
• InChI Key： HLHYNVKUXOEXOP-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C(=C)CCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-(4-aminobut-1-en-2-yl)phenylcarbamate

Research Brief on tert-butyl N-3-(4-aminobut-1-en-2-yl)phenylcarbamate (CAS: 2229521-65-5)

The compound tert-butyl N-3-(4-aminobut-1-en-2-yl)phenylcarbamate (CAS: 2229521-65-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and aminobutene functionalities, serves as a critical intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs).

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of tert-butyl N-3-(4-aminobut-1-en-2-yl)phenylcarbamate as a versatile building block for the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer and inflammatory diseases. The researchers demonstrated that the compound's structural features enable efficient modifications, facilitating the optimization of pharmacokinetic properties. Notably, derivatives of this compound exhibited promising inhibitory activity against key oncogenic kinases, with IC50 values in the nanomolar range.

Further investigations into the mechanistic aspects of this compound revealed its utility in PROTAC development. A recent preprint on bioRxiv detailed the incorporation of tert-butyl N-3-(4-aminobut-1-en-2-yl)phenylcarbamate into bifunctional molecules designed to degrade disease-relevant proteins. The study reported enhanced selectivity and efficacy in degrading target proteins, attributed to the compound's ability to form stable interactions with E3 ubiquitin ligases. These findings underscore its potential as a scaffold for next-generation targeted protein degradation therapeutics.

In addition to its therapeutic applications, tert-butyl N-3-(4-aminobut-1-en-2-yl)phenylcarbamate has been investigated for its chemical reactivity and stability under various conditions. A 2024 paper in Organic & Biomolecular Chemistry explored its use in palladium-catalyzed cross-coupling reactions, demonstrating its compatibility with diverse reaction conditions. The study also provided insights into the compound's stability in aqueous and organic solvents, which is critical for its handling and storage in laboratory settings.

Despite these advancements, challenges remain in the large-scale synthesis and purification of tert-butyl N-3-(4-aminobut-1-en-2-yl)phenylcarbamate. Recent patents filed by pharmaceutical companies propose innovative synthetic routes to address these issues, emphasizing greener chemistry approaches and improved yields. For instance, one patent application describes a continuous-flow synthesis method that reduces byproduct formation and enhances scalability.

In conclusion, tert-butyl N-3-(4-aminobut-1-en-2-yl)phenylcarbamate (CAS: 2229521-65-5) represents a promising scaffold in medicinal chemistry, with applications spanning kinase inhibition and targeted protein degradation. Ongoing research aims to further elucidate its pharmacological potential and optimize its synthetic accessibility. Future studies are expected to explore its utility in additional therapeutic areas, such as neurodegenerative diseases and infectious disorders.